Cas no 2229260-94-8 (2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane)

• Product Name: 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane
• CAS No: 2229260-94-8
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 5996247
• PubChem ID: 165859442
• Update Time: 2025-06-07

2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane
• 2229260-94-8
• EN300-1787346

• Inchi： 1S/C9H7F2NO3/c1-9(4-15-9)5-2-7(11)8(12(13)14)3-6(5)10/h2-3H,4H2,1H3
• InChI Key： PCKCULRZZKTRID-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1(C)CO1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane

Introduction to 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane (CAS No. 2229260-94-8)

2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane, with the CAS number 2229260-94-8, is a specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted oxirane ring and a nitrophenyl group. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane is C₁₀H₈F₂N₂O₃, and its molecular weight is approximately 238.17 g/mol. The compound's structure features a three-membered oxirane ring attached to a substituted phenyl group, which includes two fluorine atoms and a nitro group. This arrangement provides the compound with high reactivity and selectivity in various chemical reactions, making it an essential building block in synthetic chemistry.

In recent years, 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane has been extensively studied for its potential applications in the development of new drugs and therapeutic agents. One of the key areas of research has been its use as an intermediate in the synthesis of anti-cancer drugs. The nitro group in the molecule can be reduced to an amino group, which can then be further functionalized to produce compounds with enhanced biological activity. This versatility has made it an attractive target for medicinal chemists working on the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane in the synthesis of a series of novel anti-cancer compounds. The researchers demonstrated that by modifying the substituents on the phenyl ring and the oxirane ring, they could achieve significant improvements in the potency and selectivity of the resulting compounds against various cancer cell lines. This research underscores the importance of this compound as a versatile intermediate in drug discovery.

Beyond its applications in pharmaceutical research, 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane has also been explored for its potential use in materials science. The unique electronic properties conferred by the fluorine atoms and the nitro group make it suitable for applications in polymer synthesis and electronic materials. For instance, researchers at a leading materials science institute have reported using this compound as a monomer to synthesize polymers with enhanced thermal stability and mechanical strength.

The synthesis of 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane typically involves several steps, including the formation of the substituted phenyl ring and subsequent epoxidation to form the oxirane ring. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

In terms of safety and handling, it is important to note that while 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane is not classified as a hazardous material or controlled substance, it should still be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The market demand for 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane is expected to grow as more applications are discovered and developed. Pharmaceutical companies are increasingly investing in research to identify new uses for this compound, particularly in drug discovery and development. Additionally, advancements in materials science are likely to drive demand from industries such as electronics and polymers.

In conclusion, 2-(2,5-difluoro-4-nitrophenyl)-2-methyloxirane (CAS No. 2229260-94-8) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique molecular structure and reactivity make it an essential intermediate in the synthesis of novel pharmaceuticals and advanced materials. As research continues to uncover new applications, this compound is poised to play an increasingly important role in scientific innovation.